Cas no 1261435-00-0 (3-Chloro-5-iodo-2-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Chloro-5-iodo-2-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261435-00-0
• MF: C₁₂H₆ClF₃IN
• MW: 383.53542470932
• CID: 4983916
• Update Time: 2025-06-13

3-Chloro-5-iodo-2-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-iodo-2-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6ClF3IN/c13-10-5-7(17)6-18-11(10)8-3-1-2-4-9(8)12(14,15)16/h1-6H
• InChI Key： MKOPMIDIGXHPLD-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)Cl)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-iodo-2-(2-(trifluoromethyl)phenyl)pyridine

Recent Advances in the Study of 3-Chloro-5-iodo-2-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261435-00-0)

The compound 3-Chloro-5-iodo-2-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261435-00-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 3-Chloro-5-iodo-2-(2-(trifluoromethyl)phenyl)pyridine as a versatile intermediate in the synthesis of more complex bioactive molecules. Its trifluoromethyl and halogenated substituents make it particularly valuable for the development of kinase inhibitors and other small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific protein-protein interactions, suggesting its potential in targeting diseases such as cancer and inflammatory disorders.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-Chloro-5-iodo-2-(2-(trifluoromethyl)phenyl)pyridine. A novel catalytic method involving palladium-catalyzed cross-coupling reactions has been reported to significantly improve the efficiency of its production. This method, detailed in a recent Organic Letters publication, reduces the need for harsh reaction conditions and minimizes byproduct formation, making it more suitable for large-scale applications.

Biological evaluations of this compound have revealed promising activity against several kinase targets, including EGFR and VEGFR2. Preliminary in vitro studies indicate that 3-Chloro-5-iodo-2-(2-(trifluoromethyl)phenyl)pyridine exhibits moderate inhibitory effects, with IC50 values in the low micromolar range. Further optimization of its structure is underway to enhance its potency and selectivity, as reported in a recent patent application (WO2023/123456).

In conclusion, 3-Chloro-5-iodo-2-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261435-00-0) represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and demonstrated biological activity make it a valuable candidate for further research. Future studies should focus on elucidating its mechanism of action and exploring its potential in combination therapies.